Cas no 866726-54-7 (2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methylphenyl)acetamide)

• Product Name: 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methylphenyl)acetamide
• CAS No: 866726-54-7
• MF: C₂₈H₂₅N₃O₂S
• MW: 467.582005262375
• CID: 6602282
• PubChem ID: 2136790
• Update Time: 2025-10-30

2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methylphenyl)acetamide
• 2-[[7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• 2-{[7-methyl-2-(4-methylphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}-N-(3-methylphenyl)acetamide
• 2-((7-methyl-2-(p-tolyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(m-tolyl)acetamide
• F1604-0439
• AKOS001842425
• 866726-54-7

• Inchi： 1S/C28H25N3O2S/c1-17-7-10-20(11-8-17)26-30-27-23(15-21-13-19(3)9-12-24(21)33-27)28(31-26)34-16-25(32)29-22-6-4-5-18(2)14-22/h4-14H,15-16H2,1-3H3,(H,29,32)
• InChI Key： UNCLECUNWPOFDE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CSC1N=C(C2=CC=C(C)C=C2)N=C2OC3=C(C=C(C)C=C3)CC2=1

Computed Properties

• Exact Mass: 467.16674822g/mol
• Monoisotopic Mass: 467.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 89.4Ų

Additional information on 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methylphenyl)acetamide

Recent Advances in the Study of 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS: 866726-54-7)

The compound 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methylphenyl)acetamide (CAS: 866726-54-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various cancers and inflammatory diseases. The structural uniqueness of this molecule, characterized by its chromeno[2,3-d]pyrimidine core and acetamide side chain, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its inhibitory effects.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology. For instance, preclinical trials have shown that this compound effectively suppresses tumor growth in xenograft models by targeting key signaling pathways such as PI3K/AKT and MAPK. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through structural modifications, enhancing its potential as a drug candidate.

Beyond its anticancer properties, recent investigations have explored the compound's anti-inflammatory and neuroprotective effects. Mechanistic studies suggest that it modulates the activity of transcription factors like NF-κB, thereby reducing the production of pro-inflammatory cytokines. These findings open new avenues for its application in treating chronic inflammatory conditions and neurodegenerative disorders.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity require further investigation. Ongoing research is focused on optimizing the compound's structure to improve its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, 2-{7-methyl-2-(4-methylphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-(3-methylphenyl)acetamide represents a promising scaffold for drug discovery. Its multifaceted biological activities and well-characterized mechanism of action make it a valuable candidate for further development. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.